[4-(4-Methoxyphenyl)pyrimidin-5-yl]methanol

• CAS RN: 1263281-18-0
• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24
• IUPAC Name: [4-(4-methoxyphenyl)pyrimidin-5-yl]methanol
• InChI: InChI=1S/C12H12N2O2/c1-16-11-4-2-9(3-5-11)12-10(7-15)6-13-8-14-12/h2-6,8,15H,7H2,1H3
• InChI Key: DOWJUUXPKBSGQF-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=NC=NC=C2CO

Description

[4-(4-Methoxyphenyl)pyrimidin-5-yl]methanol is a useful research compound. Its molecular formula is C12H12N2O2 and its molecular weight is 216.24. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of [4-(4-methoxyphenyl)-2-(methylsulfanyl)pyrimidin-5-yl]methanol (13.5 g), Raney-nickel (96 g) and ethanol (500 mL) was heated under reflux for 2 hr. The reaction mixture was filtered, and the filtrate was concentrated under reduced pressure. The residue was purified by silica gel column chromatography (petroleum ether/ethyl acetate) to give the title compound (8.6 g).